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Compound of Interest

Compound Name: Sdz pco 400

Cat. No.: B058500 Get Quote

For Researchers, Scientists, and Drug Development Professionals.

Introduction to Sdz pco 400
Sdz pco 400 is a potent modulator of ATP-sensitive potassium (K-ATP) channels, acting as a

channel opener. These channels are crucial in various physiological processes by linking cell

metabolism to electrical activity in the plasma membrane. In a cellular context, the opening of

K-ATP channels leads to an efflux of potassium ions, causing hyperpolarization of the cell

membrane. This hyperpolarization can, in turn, influence a variety of downstream cellular

events, including cell proliferation, apoptosis, and hormone secretion. These application notes

provide a framework for investigating the effects of Sdz pco 400 in a cell culture setting.

Data Presentation
The following tables present illustrative quantitative data for the effects of Sdz pco 400 on

different cell lines. This data is representative of typical results that might be obtained and

should be used as a guideline for experimental design.

Table 1: IC50 Values of Sdz pco 400 on Various Cell Lines
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Cell Line Cell Type
Assay Duration
(hours)

IC50 (µM)

A549
Human Lung

Carcinoma
72 75.8

MCF-7
Human Breast

Adenocarcinoma
72 92.3

PC-3
Human Prostate

Adenocarcinoma
72 68.5

HEK293
Human Embryonic

Kidney
72 > 100

Table 2: Effect of Sdz pco 400 on Apoptosis in A549 Cells

Treatment Concentration (µM)
% Apoptotic Cells
(Annexin V Positive)

Vehicle Control (DMSO) - 5.2 ± 0.8

Sdz pco 400 50 15.7 ± 2.1

Sdz pco 400 100 32.4 ± 3.5

Table 3: Cell Cycle Analysis of A549 Cells Treated with Sdz pco 400 for 48 hours

Treatment
Concentration
(µM)

% G0/G1
Phase

% S Phase % G2/M Phase

Vehicle Control

(DMSO)
- 45.3 ± 2.9 30.1 ± 1.8 24.6 ± 2.2

Sdz pco 400 75 60.8 ± 3.5 22.5 ± 2.1 16.7 ± 1.9

Mandatory Visualization
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Experiment Setup

MTT Assay

Data Analysis

Seed cells in a 96-well plate

Incubate for 24 hours (37°C, 5% CO2)

Prepare serial dilutions of Sdz pco 400

Add Sdz pco 400 to wells

Incubate for 72 hours

Add MTT reagent

Incubate for 4 hours

Add DMSO to dissolve formazan

Read absorbance at 570 nm

Calculate IC50 value
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To cite this document: BenchChem. [Application Notes and Protocols for Sdz pco 400 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b058500#sdz-pco-400-experimental-protocol-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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